Cas no 2752-35-4 (2-(2-Phenylacetamido)pentanedioicacid)

• Product Name: 2-(2-Phenylacetamido)pentanedioicacid
• CAS No: 2752-35-4
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• MDL: MFCD00437417
• CID: 3927818
• PubChem ID: 561868
• Update Time: 2025-04-24

2-(2-Phenylacetamido)pentanedioicacid Chemical and Physical Properties

Names and Identifiers

• Glutamic acid, N-(phenylacetyl)-
• 2-(2-Phenylacetamido)pentanedioic acid
• N-Phenylacetyl Glutamate
• N-(Phenylacetyl)glutamic acid
• CAA75235
• C74428
• SCHEMBL6567538
• 2752-35-4
• DS-13455
• AKOS008984658
• 2-[(2-phenylacetyl)amino]pentanedioic acid
• 2-(2-Phenylacetamido)pentanedioicacid
• CS-0149773

• MDL： MFCD00437417
• Inchi： 1S/C13H15NO5/c15-11(8-9-4-2-1-3-5-9)14-10(13(18)19)6-7-12(16)17/h1-5,10H,6-8H2,(H,14,15)(H,16,17)(H,18,19)
• InChI Key： PTSRBZOZSRJCKX-UHFFFAOYSA-N
• SMILES： OC(C(CCC(=O)O)NC(CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-Phenylacetamido)pentanedioicacid

Comprehensive Guide to Glutamic acid, N-(phenylacetyl)- (CAS No. 2752-35-4): Properties, Applications, and Industry Insights

Glutamic acid, N-(phenylacetyl)- (CAS No. 2752-35-4), also known as N-Phenylacetylglutamic acid, is a chemically modified derivative of glutamic acid. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential applications. With the growing interest in amino acid derivatives and their roles in drug development, Glutamic acid, N-(phenylacetyl)- stands out as a compound of interest for researchers and industry professionals alike.

The molecular structure of Glutamic acid, N-(phenylacetyl)- combines the backbone of glutamic acid with a phenylacetyl group, enhancing its versatility in synthetic chemistry. This modification allows the compound to interact with biological systems in distinct ways, making it valuable for studying enzyme inhibition and peptide synthesis. Researchers often explore its role in modulating metabolic pathways, particularly those related to neurotransmitter regulation, which aligns with current trends in neuroscience and cognitive health research.

One of the most searched topics related to Glutamic acid, N-(phenylacetyl)- is its potential use in nutraceuticals and functional foods. As consumers increasingly seek natural and science-backed ingredients for health benefits, this compound is being investigated for its possible effects on brain function and cellular metabolism. Additionally, its application in cosmetic formulations has sparked interest, particularly in anti-aging and skin-repair products, where amino acid derivatives are known to support collagen synthesis.

From an industrial perspective, the demand for specialty chemicals like Glutamic acid, N-(phenylacetyl)- is rising, driven by advancements in biopharmaceuticals and green chemistry. Manufacturers are optimizing production methods to ensure high purity and scalability, addressing the needs of both research institutions and commercial enterprises. The compound’s compatibility with sustainable synthesis methods further enhances its appeal in an eco-conscious market.

In summary, Glutamic acid, N-(phenylacetyl)- (CAS No. 2752-35-4) is a multifaceted compound with promising applications across biochemistry, pharmaceuticals, and consumer health. Its relevance to trending topics like cognitive enhancement, sustainable chemistry, and personalized medicine ensures continued interest and exploration. For researchers and industry stakeholders, understanding its properties and potential is key to unlocking innovative solutions in science and technology.